Cas no 865161-44-0 (N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide)
N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide
- Propanamide, N-[6-methoxy-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-3-phenoxy-
-
- Inchi: 1S/C20H22N2O4S/c1-24-13-11-22-17-9-8-16(25-2)14-18(17)27-20(22)21-19(23)10-12-26-15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3
- InChI Key: JBVLNALKVGMXTF-UHFFFAOYSA-N
- SMILES: C(N=C1N(CCOC)C2=CC=C(OC)C=C2S1)(=O)CCOC1=CC=CC=C1
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 559.5±60.0 °C(Predicted)
- pka: -0.55±0.20(Predicted)
N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1359-1509-2μmol |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-5μmol |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-10μmol |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-20μmol |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-1mg |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-2mg |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-3mg |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-4mg |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-5mg |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-1509-10mg |
N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide |
865161-44-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide
Recent Advances in the Study of N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide (CAS: 865161-44-0)
The compound N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide (CAS: 865161-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.
Recent studies have focused on the synthesis and optimization of N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Further mechanistic studies are underway to elucidate its precise mode of action and to identify any off-target effects.
Additionally, computational modeling and molecular docking studies have been conducted to explore the interaction between N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide and its biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are essential for optimizing its therapeutic potential.
Despite these promising findings, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are also exploring the possibility of structural modifications to enhance its pharmacological properties.
In conclusion, N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and biological activities make it a valuable subject for ongoing research, with the potential to contribute to the development of novel therapeutics for inflammatory and other related diseases.
865161-44-0 (N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)